1-(2,5-Dioxopyrrolidin-1-yl) 12-methyl dodecanedioate

• IUPAC Name: 12-O-(2,5-dioxopyrrolidin-1-yl) 1-O-methyl dodecanedioate
• InChI: InChI=1S/C17H27NO6/c1-23-16(21)10-8-6-4-2-3-5-7-9-11-17(22)24-18-14(19)12-13-15(18)20/h2-13H2,1H3
• InChI Key: OZGOOUYPVYJHDF-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)CCCCCCCCCCC(=O)ON1C(=O)CCC1=O
• Molecular Formula: C17H27NO6
• Molecular Weight: 341.4 g/mol

Description

1-(2,5-Dioxopyrrolidin-1-yl) 12-methyl dodecanedioate is a chemical compound known for its unique structure and properties It is characterized by the presence of a pyrrolidine-2,5-dione moiety attached to a dodecanedioate backbone

Preparation Methods

The synthesis of 1-(2,5-Dioxopyrrolidin-1-yl) 12-methyl dodecanedioate typically involves the reaction of 12-methyl dodecanedioic acid with 2,5-dioxopyrrolidine. The reaction is carried out under controlled conditions to ensure the formation of the desired product. Industrial production methods may involve the use of catalysts and optimized reaction conditions to achieve higher yields and purity .

Chemical Reactions Analysis

1-(2,5-Dioxopyrrolidin-1-yl) 12-methyl dodecanedioate undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized under specific conditions to form corresponding oxidized products.

Reduction: Reduction reactions can convert it into reduced forms, often using reducing agents like sodium borohydride.

Substitution: It can participate in substitution reactions where functional groups are replaced by other groups, depending on the reagents and conditions used.

Common reagents for these reactions include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and various nucleophiles for substitution reactions. The major products formed depend on the specific reaction conditions and reagents employed .

Scientific Research Applications

1-(2,5-Dioxopyrrolidin-1-yl) 12-methyl dodecanedioate has several applications in scientific research:

Chemistry: It is used as a building block in the synthesis of more complex molecules.

Medicine: Research is ongoing to explore its potential therapeutic uses, including its role in drug development.

Industry: It is used in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 1-(2,5-Dioxopyrrolidin-1-yl) 12-methyl dodecanedioate involves its interaction with specific molecular targets. It may act by inhibiting certain enzymes or pathways, leading to its observed effects. The exact molecular targets and pathways can vary depending on the context of its use .

Comparison with Similar Compounds

1-(2,5-Dioxopyrrolidin-1-yl) 12-methyl dodecanedioate can be compared with similar compounds such as:

• 1-(2,5-Dioxopyrrolidin-1-yl) (phenyl)methyl urea
• 1-(2,5-Dioxopyrrolidin-1-yl) (phenyl)methyl thiourea

These compounds share the pyrrolidine-2,5-dione moiety but differ in their substituents, leading to variations in their properties and applications. The uniqueness of this compound lies in its specific structure, which imparts distinct chemical and biological properties .